A divergent and metal free synthesis of sulfoximine tethered imidazoles, imidazopyridines, imidazothiazoles, imidazobenzothiazines, thiazoles and selenazoles†‡

Organic & Biomolecular Chemistry Pub Date: 2017-04-06 DOI: 10.1039/C7OB00601B

Abstract

A divergent and metal free approach has been successfully developed for the synthesis of sulfoximine tethered heterocycles. A key α-bromoalkanone intermediate 3b has been reported for the first time. Various sulfoximine tethered imidazoles, imidazopyridines, thiozoloimidazoles, imidazobenzothiazines, thiazoles and selenazoles are made from this common sulfoximine building block.

Graphical abstract: A divergent and metal free synthesis of sulfoximine tethered imidazoles, imidazopyridines, imidazothiazoles, imidazobenzothiazines, thiazoles and selenazoles
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